CID 78063219
Overview
Description
CID 78063219 is a chemical compound with unique properties and applications
Preparation Methods
The synthesis of CID 78063219 involves several steps, including specific reaction conditions and reagents. The industrial production methods are designed to ensure high yield and purity. The synthetic routes typically involve the use of catalysts and controlled environments to achieve the desired chemical structure.
Chemical Reactions Analysis
CID 78063219 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the conditions and reagents used, but they often include derivatives with modified functional groups.
Scientific Research Applications
CID 78063219 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it has been studied for its potential effects on cellular processes. In medicine, it is being explored for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specific materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78063219 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular functions. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
CID 78063219 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures or functional groups. The differences in their chemical properties and biological activities make this compound a compound of interest for further research and development.
Conclusion
This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it a valuable subject for ongoing research and industrial use.
Properties
Molecular Formula |
Co2Ge3 |
|---|---|
Molecular Weight |
335.8 g/mol |
InChI |
InChI=1S/2Co.3Ge |
InChI Key |
AZESQYLYFFACRN-UHFFFAOYSA-N |
Canonical SMILES |
[Co].[Co].[Ge].[Ge].[Ge] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(Methoxymethyl)selanyl]benzene](/img/structure/B14622794.png)
![5-[(4-Fluoro-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine](/img/structure/B14622816.png)
![4-[(3-Chloroprop-2-en-1-yl)sulfanyl]benzene-1,2-diamine](/img/structure/B14622823.png)
![Carbamic acid, [(4-bromophenyl)thioxomethyl]-, ethyl ester](/img/structure/B14622831.png)
